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Compound of Interest

Compound Name:
2-Amino-5-(4-

trifluoromethoxyphenyl)pyridine

Cat. No.: B581286 Get Quote

Technical Guide: 2-Amino-5-(4-
trifluoromethoxyphenyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-(4-
trifluoromethoxyphenyl)pyridine, a fluorinated pyridine derivative of significant interest in

medicinal chemistry and drug discovery. This document consolidates its chemical identity,

structural information, and key data relevant to its application in research and development.

Core Compound Information
CAS Number: 1110656-38-6[1]

Molecular Formula: C₁₂H₉F₃N₂O[1]

Molecular Weight: 254.21 g/mol [1]

Chemical Structure:

SMILES:Nc1ncc(cc1)c1ccc(OC(F)(F)F)cc1

InChI Key:ZWRBBVZVLVCEOX-UHFFFAOYSA-N
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The structure consists of a pyridine ring substituted with an amino group at the 2-position and a

4-trifluoromethoxyphenyl group at the 5-position. The presence of the trifluoromethoxy group, a

bioisostere for other functional groups, can significantly influence the compound's

physicochemical and pharmacological properties, such as metabolic stability and binding

affinity.

Physicochemical Properties
Quantitative physicochemical data for 2-Amino-5-(4-trifluoromethoxyphenyl)pyridine is not

readily available in the public domain. However, data for structurally related aminopyridine

compounds can provide valuable insights for experimental design.

Table 1: Physicochemical Properties of Structurally Related Aminopyridine Analogs

Property
2-Amino-5-
(trifluoromethyl)pyridine

2-Amino-4-
(trifluoromethyl)pyridine

CAS Number 74784-70-6 106447-97-6

Molecular Formula C₆H₅F₃N₂ C₆H₅F₃N₂

Molecular Weight 162.11 g/mol 162.11 g/mol

Appearance
White to light yellow

powder/crystal[2]
Solid

Melting Point 45-49 °C[2] 42-44 °C[3]

Solubility Soluble in Methanol[2] Data not available

Flash Point 104.4 °C (closed cup) Data not available

Synthesis and Experimental Protocols
While a specific, detailed protocol for the synthesis of 2-Amino-5-(4-
trifluoromethoxyphenyl)pyridine is not widely published, a plausible and common synthetic

route would involve a Suzuki-Miyaura cross-coupling reaction. This method is a powerful tool

for forming carbon-carbon bonds between aryl halides and boronic acids or esters.
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Proposed Synthetic Pathway: Suzuki-Miyaura Coupling
A potential synthetic route involves the coupling of a halogenated 2-aminopyridine with a

boronic acid derivative of 4-trifluoromethoxyphenylether.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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